Cas no 2168496-83-9 (1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one)

• Product Name: 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one
• CAS No: 2168496-83-9
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6279531
• PubChem ID: 165506586
• Update Time: 2025-05-23

1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one
• EN300-1269182
• 1-[5-(hydroxymethyl)-1,3-thiazol-2-yl]-2-methoxyethan-1-one
• 2168496-83-9

• Inchi： 1S/C7H9NO3S/c1-11-4-6(10)7-8-2-5(3-9)12-7/h2,9H,3-4H2,1H3
• InChI Key： NXVASGPFRKWCKA-UHFFFAOYSA-N
• SMILES： S1C(C(COC)=O)=NC=C1CO

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-5-(hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one

1-5-(Hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one: A Comprehensive Overview

1-5-(Hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one, identified by the CAS registry number CAS No. 2168496-83-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The molecule's structure features a thiazole ring substituted with a hydroxymethyl group at position 5 and a methoxy group at position 2, along with a ketone functional group. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of 1-5-(Hydroxymethyl)-1,3-thiazol-2-yl-2-methoxyethan-1-one typically involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of thiazole derivatives, making this compound more accessible for research purposes. Its chemical stability and solubility properties make it suitable for various applications in both academic and industrial settings.

One of the most promising areas of research for this compound is its potential as a bioactive agent. Studies have shown that thiazole derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Specifically, 1-5-(Hydroxymethyl)-1,3-thiazol-based compounds have demonstrated potent inhibitory effects against certain enzymes involved in inflammatory pathways, suggesting their potential as therapeutic agents in the treatment of inflammatory diseases.

In addition to its biological applications, this compound has also been explored for its role in material science. The incorporation of thiazole moieties into polymer structures has been shown to enhance mechanical properties and thermal stability. This makes compounds like CAS No. 2168496-83-based materials attractive candidates for advanced materials development.

The latest research on this compound has focused on its potential as a building block for more complex molecular architectures. By leveraging its functional groups—such as the hydroxymethyl and methoxy groups—chemists can perform further modifications to create derivatives with tailored functionalities. For instance, recent studies have explored the use of this compound as a precursor for synthesizing bioactive polymers and drug delivery systems.

In terms of physical properties, 1-(5-hydroxymethyl)-thiazol-based compounds exhibit moderate solubility in organic solvents such as dichloromethane and ethyl acetate. Their melting points are typically within the range of 100–150°C, depending on the substituents attached to the thiazole ring. These properties make them suitable for various analytical techniques, including chromatography and spectroscopy.

The environmental impact of this compound is another area of growing interest. As concerns about sustainability increase, researchers are investigating the biodegradation pathways and eco-toxicological effects of thiazole derivatives like CAS No. 2168496. Preliminary studies suggest that these compounds undergo microbial degradation under aerobic conditions, but further research is needed to fully understand their environmental fate.

In conclusion, 1-(5-hydroxymethyl)-thiazol-based compounds like CAS No. 2168496 represent a valuable class of molecules with diverse applications across multiple disciplines. From drug discovery to materials science, their unique chemical properties continue to drive innovative research efforts. As our understanding of these compounds deepens, they are poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.